Cas no 2411218-85-2 (Methyl 3-fluoro-4-methyl-5-(oxiran-2-ylmethoxy)benzoate)

• Product Name: Methyl 3-fluoro-4-methyl-5-(oxiran-2-ylmethoxy)benzoate
• CAS No: 2411218-85-2
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 5357481
• Update Time: 2025-06-14

Methyl 3-fluoro-4-methyl-5-(oxiran-2-ylmethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-4-methyl-5-(oxiran-2-ylmethoxy)benzoate
• Z3991577216
• methyl 3-fluoro-4-methyl-5-[(oxiran-2-yl)methoxy]benzoate

• Inchi： 1S/C12H13FO4/c1-7-10(13)3-8(12(14)15-2)4-11(7)17-6-9-5-16-9/h3-4,9H,5-6H2,1-2H3
• InChI Key： JFVXWUASMVUIBR-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=CC(=C1C)OCC1CO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Additional information on Methyl 3-fluoro-4-methyl-5-(oxiran-2-ylmethoxy)benzoate

Recent Advances in the Study of Methyl 3-fluoro-4-methyl-5-(oxiran-2-ylmethoxy)benzoate (CAS: 2411218-85-2)

Methyl 3-fluoro-4-methyl-5-(oxiran-2-ylmethoxy)benzoate (CAS: 2411218-85-2) is an emerging chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structural features, including the presence of a fluorine atom and an epoxide moiety, contribute to its reactivity and biological activity. Recent synthetic approaches have optimized the yield and purity of Methyl 3-fluoro-4-methyl-5-(oxiran-2-ylmethoxy)benzoate, making it more accessible for further pharmacological studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

In vitro studies have demonstrated that Methyl 3-fluoro-4-methyl-5-(oxiran-2-ylmethoxy)benzoate exhibits promising inhibitory effects on specific inflammatory pathways, particularly those involving cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

Furthermore, preliminary investigations into the compound's anticancer properties have revealed its ability to induce apoptosis in certain cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are critical for cell survival and proliferation. These results position the compound as a promising candidate for further exploration in oncology research.

Despite these encouraging findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as its solubility, stability, and bioavailability. Current research efforts are focused on structural modifications and formulation strategies to address these limitations and enhance the compound's therapeutic potential. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, Methyl 3-fluoro-4-methyl-5-(oxiran-2-ylmethoxy)benzoate represents a valuable chemical entity with diverse biological activities and significant potential for drug development. Continued research into its mechanisms of action, structure-activity relationships, and therapeutic applications will be crucial for realizing its full potential in the treatment of inflammatory diseases and cancer. This compound serves as a compelling example of how innovative chemical design can lead to the discovery of novel therapeutic agents with broad clinical implications.